Cas no 182492-41-7 (3-Oxo-4-(2-naphthyl)-butanoic acid ethyl ester)

3-Oxo-4-(2-naphthyl)-butanoic acid ethyl ester structure
182492-41-7 structure
Product Name:3-Oxo-4-(2-naphthyl)-butanoic acid ethyl ester
CAS No:182492-41-7
MF:C16H16O3
MW:256.296444892883
CID:2123259
Update Time:2023-08-03

3-Oxo-4-(2-naphthyl)-butanoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Oxo-4-(2-naphthyl)-butanoic acid ethyl ester
    • MHRYVENQQXAZHZ-UHFFFAOYSA-N
    • ETHYL 4-(NAPHTHALEN-6-YL)-3-OXOBUTANOATE
    • Inchi: 1S/C16H16O3/c1-2-19-16(18)11-15(17)10-12-7-8-13-5-3-4-6-14(13)9-12/h3-9H,2,10-11H2,1H3
    • InChI Key: MHRYVENQQXAZHZ-UHFFFAOYSA-N
    • SMILES: O(CC)C(CC(CC1C=CC2C=CC=CC=2C=1)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 324
  • Topological Polar Surface Area: 43.4
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